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Abstract
N-Butyl-N-ethylaniline is a tertiary aromatic amine with the molecular formula C12H19N.[1]

This guide provides a comprehensive overview of its chemical and physical properties,

synthesis, and known applications, with a particular focus on its role as a versatile intermediate

in the synthesis of dyes, pharmaceuticals, and agrochemicals.[1] While specific biological

activities of N-Butyl-N-ethylaniline are not extensively documented, this paper also explores

the broader context of N-alkylanilines, which exhibit a range of biological effects, including

antimicrobial and antioxidant properties, suggesting potential avenues for future research.[2]

Detailed experimental protocols, quantitative data, and workflow visualizations are provided to

support researchers in their work with this compound.

Introduction
N-Butyl-N-ethylaniline is an organic compound characterized by a benzene ring bonded to a

nitrogen atom substituted with both a butyl and an ethyl group.[1] As a member of the N-

alkylaniline class of compounds, its properties are influenced by the nature of these alkyl

substituents, which can affect basicity, nucleophilicity, and solubility.[3] N-alkylanilines are

foundational building blocks in the chemical industry, serving as crucial intermediates in the

production of a wide range of commercially important molecules.[4] Their utility spans from the

synthesis of vibrant dyes and pigments to the formulation of robust polymers and the

development of novel therapeutic agents.[4][5]
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Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic data for N-Butyl-N-ethylaniline is

presented below.

Physical and Chemical Properties
Property Value Reference

IUPAC Name N-butyl-N-ethylaniline [6]

CAS Number 13206-64-9 [1]

Molecular Formula C12H19N [1]

Molecular Weight 177.29 g/mol [1]

Exact Mass 177.151749610 Da [6]

Physical State Liquid [7]

Appearance Yellow-orange [7]

Boiling Point 88-91 °C at 5 mmHg [8]

Specific Gravity 0.930 [7]

XLogP3 4.2 [6]

Hydrogen Bond Donor Count 0 [9]

Hydrogen Bond Acceptor

Count
1 [9]

Rotatable Bond Count 5 [9]

Spectroscopic Data
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Technique Data Available Reference

¹³C NMR Spectrum available [6][10]

Mass Spectrometry (GC-MS) Spectrum available [6][10]

Infrared (IR) Spectroscopy
Vapor Phase IR Spectrum

available
[6][10]

Synthesis and Reactivity
Synthetic Protocols
The synthesis of N-Butyl-N-ethylaniline can be achieved through various methods, with a

common approach being the N-alkylation of an aniline derivative.

Experimental Protocol: Synthesis of N-ethyl-N-butyl-aniline

This protocol is adapted from a known synthetic method.

Materials:

N-ethylaniline (182 parts)

n-butanol (150 parts)

Triphenyl phosphite (10 parts)

Stirred autoclave

Procedure:

Combine 182 parts of N-ethylaniline, 150 parts of n-butanol, and 10 parts of triphenyl

phosphite in a stirred autoclave.

Heat the mixture to 230°C for 20 hours.

After the reaction period, allow the autoclave to cool and depressurize.
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Distill off the water formed during the reaction, along with any unreacted N-ethylaniline and

excess n-butanol.

The product, N-ethyl-N-butyl-aniline, is then distilled at a boiling point of 88-91°C under a

pressure of 5 mm Hg.

Yield: This method reports a yield of 69% of the theoretical maximum.

Chemical Reactivity
N-Butyl-N-ethylaniline exhibits reactivity typical of aromatic amines. The lone pair of electrons

on the nitrogen atom activates the benzene ring, making it susceptible to electrophilic

substitution reactions, primarily at the ortho and para positions.[1]

Applications and Biological Context
Industrial Applications
Derivatives of N-Butyl-N-ethylaniline are valuable intermediates in several industries:

Dyes and Pigments: Used in the manufacturing of various colorants for textiles and other

materials.[1]

Pharmaceuticals: Serves as a precursor in the synthesis of active pharmaceutical

ingredients (APIs).[1]

Agrochemicals: Employed in the formulation of pesticides.[1]

The following diagram illustrates the general workflow from the synthesis of N-alkylanilines to

their diverse applications.
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General Workflow of N-Alkylaniline Synthesis and Application
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Caption: General workflow from synthesis to application of N-alkylanilines.

The logical relationship of the applications of N-Butyl-N-ethylaniline derivatives is depicted in

the diagram below.
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Applications of N-Butyl-N-ethylaniline Derivatives
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Caption: Applications of N-Butyl-N-ethylaniline derivatives.

Biological Activity of N-Alkylanilines
While specific data on the biological activity of N-Butyl-N-ethylaniline is limited, the broader

class of N-alkylanilines has been investigated for various biological effects.

Antimicrobial Activity: N-alkylaniline derivatives have shown notable activity against a range

of bacterial and fungal pathogens.[2] The effectiveness of these compounds is often

influenced by the length of the alkyl chain.[2]

Antioxidant Activity: There is growing interest in the antioxidant potential of N-alkylaniline

derivatives.[2] These compounds may function as radical scavengers, which could have

implications for mitigating oxidative stress-related conditions.[2]

The exploration of these activities in N-Butyl-N-ethylaniline and its derivatives could be a

promising area for future research in drug development.
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Safety and Handling
Comprehensive safety data for N-Butyl-N-ethylaniline is not readily available in a

standardized format. However, for the related compound N-Butylaniline, it is classified as

harmful if swallowed and causes skin irritation.[7] Standard laboratory safety protocols should

be followed when handling N-Butyl-N-ethylaniline, including the use of personal protective

equipment such as gloves, safety glasses, and a lab coat.[11] Work should be conducted in a

well-ventilated area.[11]

Conclusion
N-Butyl-N-ethylaniline is a valuable chemical intermediate with established applications in the

dye, pharmaceutical, and agrochemical industries. Its synthesis is well-described, and its

chemical properties are characteristic of a tertiary aromatic amine. While its specific biological

profile remains largely unexplored, the known antimicrobial and antioxidant activities of the

broader N-alkylaniline class suggest that N-Butyl-N-ethylaniline and its derivatives may hold

potential for future drug discovery and development efforts. This guide provides a foundational

resource for researchers and professionals working with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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